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Compound of Interest

Compound Name:
2-Amino-6-

pyridinecarboxaldehyde

Cat. No.: B1290439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2-Amino-6-pyridinecarboxaldehyde, a key

building block in synthetic and medicinal chemistry. It covers its chemical and physical

properties, synthesis protocols, and its role in the development of novel therapeutics.

Chemical Identifier:

CAS Number: 332884-35-2[1][2][3][4][5]

Physicochemical and Spectroscopic Properties
2-Amino-6-pyridinecarboxaldehyde is a pyridine derivative featuring both an amino and an

aldehyde functional group.[6] Under standard conditions, it typically appears as a colorless to

light yellow solid or viscous liquid.[6] The presence of polar functional groups allows for a

degree of solubility in polar solvents like alcohols and ethers.[6]

A summary of its key computed and experimental properties is presented below.
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Property Value Source

Molecular Formula C6H6N2O PubChem[1][4]

Molecular Weight 122.12 g/mol PubChem[1][4]

Density 1.264 g/mL at 25 °C Watson International[7]

pKa (Predicted) 3.50 ± 0.10 Guidechem[1]

XLogP3 (Computed) 0.3 PubChem[4]

Note: Experimental values for properties like melting and boiling points are not consistently

reported and can vary based on purity.

Synthesis and Experimental Protocols
The synthesis of 2-Amino-6-pyridinecarboxaldehyde can be approached through various

methods, often starting from suitable pyridine derivatives.[6] A common strategy involves a

multi-step modification of the pyridine ring.[6]

General Synthesis Workflow:

A prevalent synthetic route involves the introduction of an amino group at the 6-position,

followed by a formylation reaction at the 2-position.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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